3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-5-methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• IUPAC Name: 3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-5-methyl-3-(2-oxopropyl)indol-2-one
• InChI: InChI=1S/C21H23NO5/c1-14-8-9-17-16(12-14)21(25,13-15(2)23)20(24)22(17)10-11-27-19-7-5-4-6-18(19)26-3/h4-9,12,25H,10-11,13H2,1-3H3
• InChI Key: ZDHIGODMJNDLPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C2(CC(=O)C)O)CCOC3=CC=CC=C3OC
• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol

Description

3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-5-methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C21H23NO5 and its molecular weight is 369.417. The purity is usually 95%.
BenchChem offers high-quality 3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-5-methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-hydroxy-1-[2-(2-methoxyphenoxy)ethyl]-5-methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ethylene Formation from Methional

Research on the ethylene formation from methional, a related compound, suggests a reevaluation of the biosynthetic sequence and the involvement of hydroxyl radicals in this process. This implies potential applications in understanding plant growth processes and the role of ethylene, indicating broader implications for agricultural biotechnology (Pryor & Tang, 1978).

Metabolites Analysis

The study on urinary phenolic and indolic metabolites extends our understanding of metabolite extraction and measurement, potentially impacting diagnostics and therapeutic monitoring in healthcare. This could inform research into metabolomics and personalized medicine strategies (Karoum et al., 1969).

Molecular Structure and Bonding

The research on 2'-Hydroxy-2-methoxychalcone contributes to our understanding of molecular structures and intermolecular interactions, such as hydrogen bonding. This knowledge is crucial for drug design and material science, offering insights into the structural requirements for molecular functionality (Wallet et al., 1995).

Solute-Solvent Complexes

Investigations into solute-solvent complexes, like those involving 2-methoxyphenol, provide a deeper understanding of chemical kinetics and molecular dynamics. This has implications for solvent selection in chemical syntheses and the design of more efficient catalytic systems (Zheng et al., 2006).

Catalysis and Material Science

The encapsulation of molybdenum(VI) complex within zeolite Y highlights advancements in catalysis and material science, offering a pathway to more sustainable and efficient chemical processes. This research can inform the development of novel catalysts and materials for industrial applications (Ghorbanloo & Alamooti, 2017).